Cas no 93858-12-9 (2-Propenoic acid,isoeicosyl ester (9CI))

2-Propenoic acid,isoeicosyl ester (9CI) structure
93858-12-9 structure
Product Name:2-Propenoic acid,isoeicosyl ester (9CI)
CAS No:93858-12-9
MF:C23H44O2
MW:352.594267845154
CID:812396
PubChem ID:13847852
Update Time:2025-04-19

2-Propenoic acid,isoeicosyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,isoeicosyl ester (9CI)
    • 18-methylnonadecyl prop-2-enoate
    • isoicosyl acrylate
    • EINECS 299-245-6
    • DTXSID70917434
    • 93858-12-9
    • Inchi: 1S/C23H44O2/c1-4-23(24)25-21-19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22(2)3/h4,22H,1,5-21H2,2-3H3
    • InChI Key: JWGFUZXFJMCXON-UHFFFAOYSA-N
    • SMILES: O(C(C=C)=O)CCCCCCCCCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 352.334130642g/mol
  • Monoisotopic Mass: 352.334130642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 20
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.7
  • Topological Polar Surface Area: 26.3Ų
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